Cas no 1220035-22-2 (2-Amino-N-(2-furylmethyl)-2-methylpropanamidehydrochloride)

• Product Name: 2-Amino-N-(2-furylmethyl)-2-methylpropanamidehydrochloride
• CAS No: 1220035-22-2
• MF: C₉H₁₅ClN₂O₂
• MW: 218.680601358414
• CID: 1076484
• PubChem ID: 56832138
• Update Time: 2025-05-20

2-Amino-N-(2-furylmethyl)-2-methylpropanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(2-furylmethyl)-2-methylpropanamide hydrochloride
• 1220035-22-2
• SB61756
• 2-Amino-N-(2-furylmethyl)-2-methylpropanamidehydrochloride
• AKOS015847475
• 2-amino-N-[(furan-2-yl)methyl]-2-methylpropanamide hydrochloride
• 2-amino-N-(furan-2-ylmethyl)-2-methylpropanamide hydrochloride
• 2-amino-N-(furan-2-ylmethyl)-2-methylpropanamide;hydrochloride
• 2-amino-N-(furan-2-ylmethyl)-2-methylpropanamidehydrochloride

• MDL： MFCD13562622
• Inchi： 1S/C9H14N2O2.ClH/c1-9(2,10)8(12)11-6-7-4-3-5-13-7;/h3-5H,6,10H2,1-2H3,(H,11,12);1H
• InChI Key： VHPPESZOZCRQAA-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)(C)N)NCC1=CC=CO1

Computed Properties

• Exact Mass: 218.0822054g/mol
• Monoisotopic Mass: 218.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(2-furylmethyl)-2-methylpropanamidehydrochloride

2-Amino-N-(2-furylmethyl)-2-methylpropanamide Hydrochloride (CAS No. 1220035-22-2): An Overview

2-Amino-N-(2-furylmethyl)-2-methylpropanamide hydrochloride (CAS No. 1220035-22-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanamide with a unique structural configuration that includes a furyl and an amino group. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug development.

The molecular structure of 2-Amino-N-(2-furylmethyl)-2-methylpropanamide hydrochloride is characterized by a central propanamide backbone, with an amino group attached to the nitrogen atom and a furyl methyl group attached to the carbonyl carbon. The presence of these functional groups imparts specific chemical and biological properties that are crucial for its potential therapeutic applications. Recent studies have highlighted the compound's ability to interact with specific biological targets, making it a promising lead for further investigation.

In the realm of medicinal chemistry, 2-Amino-N-(2-furylmethyl)-2-methylpropanamide hydrochloride has been explored for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity against kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. Studies have demonstrated that this compound can selectively inhibit certain kinases, thereby modulating cellular processes and potentially offering therapeutic benefits.

Beyond its enzymatic inhibition properties, 2-Amino-N-(2-furylmethyl)-2-methylpropanamide hydrochloride has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to injury or infection and is a key factor in many chronic diseases. Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines and chemokines, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant in the context of developing new treatments for conditions such as arthritis and other inflammatory disorders.

The pharmacokinetic properties of 2-Amino-N-(2-furylmethyl)-2-methylpropanamide hydrochloride have also been studied to assess its suitability for clinical use. Research has indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent. Additionally, the compound's stability under various conditions ensures that it can be formulated into different dosage forms, such as tablets or capsules.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While 2-Amino-N-(2-furylmethyl)-2-methylpropanamide hydrochloride is still in the early stages of clinical testing, preliminary results have been promising. Phase I trials have demonstrated that the compound is well-tolerated by patients at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing to Phase II trials, where the compound's therapeutic potential will be further evaluated in larger patient populations.

In addition to its potential therapeutic applications, 2-Amino-N-(2-furylmethyl)-2-methylpropanamide hydrochloride has also been studied for its use as a research tool in academic and industrial laboratories. The compound's unique chemical structure makes it useful for probing specific biological pathways and understanding the mechanisms underlying various diseases. Researchers have utilized this compound to gain insights into kinase function and signaling cascades, contributing to the broader field of molecular biology.

The synthesis of 2-Amino-N-(2-furylmethyl)-2-methylpropanamide hydrochloride involves several well-established chemical reactions, including amide formation and salt formation. The process typically begins with the preparation of the furyl methylamine intermediate, followed by reaction with 2-amino-3-methylbutyric acid to form the propanamide derivative. The final step involves converting the free base into the hydrochloride salt form using hydrogen chloride gas or a solution of hydrogen chloride in an appropriate solvent.

The availability of high-purity 2-Amino-N-(2-furylmethyl)-2-methylpropanamide hydrochloride is crucial for both research and pharmaceutical applications. Several commercial suppliers offer this compound in various forms, including bulk quantities for large-scale studies and smaller quantities for preliminary investigations. Quality control measures ensure that the product meets stringent purity standards, making it suitable for use in sensitive assays and preclinical studies.

In conclusion, 2-Amino-N-(2-furylmethyl)-2-methylpropanamide hydrochloride (CAS No. 1220035-22-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable tool in both academic and industrial settings.